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Compound of Interest

Compound Name: Germanium-73

Cat. No.: B084798

For Researchers, Scientists, and Professionals in Materials Science and Nuclear Physics

This technical guide provides a comprehensive overview of the core nuclear properties of
Germanium-73 (73Ge), a stable isotope of Germanium. The information presented is intended
to be a valuable resource for researchers and scientists engaged in nuclear magnetic
resonance (NMR), semiconductor research, and other fields where the specific characteristics
of this nucleus are of interest.

Core Nuclear Properties of Germanium-73

The Germanium-73 nucleus possesses a unique combination of properties that make it a
subject of study in various scientific domains. It is the only stable isotope of Germanium with a
non-zero nuclear spin, rendering it active for NMR spectroscopy.[1] A summary of its
fundamental characteristics is presented in the tables below.

General and Isotopic Properties
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Property Value

Symbol 3Ge

Atomic Number (2) 32

Neutron Number (N) 41

Mass Number (A) 73

Isotopic Abundance 7.73% - 7.76%][2][3][4][5]
Atomic Mass 72.9234590 u[2][3]
Stability Stable[3][4][6]

lear Spi | El .

Property Value

Nuclear Spin (1) 9/2[2][3]

Parity Positive (+)[3]
Magnetic Dipole Moment () -0.87824(5) pNI[3][7]
Electric Quadrupole Moment (Q) -0.196(1) barn[3][7]
g-factor -0.1954373[4]

Experimental Determination of Nuclear Properties

The characterization of the Germanium-73 nucleus relies on sophisticated experimental
techniques. These methods probe the interactions of the nucleus with its surrounding
electromagnetic environment, providing precise measurements of its intrinsic properties.

Methodologies for Key Experiments

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a primary technique for determining the magnetic dipole moment of 73Ge.[1][7] The
methodology is as follows:
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o Sample Preparation: A sample containing Germanium-73, often in the form of a liquid
compound like tetramethylgermanium (Ge(CHs)4) or germanium tetrachloride (GeCla), is
prepared.[1]

o Application of a Strong Magnetic Field: The sample is placed in a strong, static magnetic
field. This causes the nuclear spins of the 73Ge atoms to align with the field in quantized
orientations.

o Radiofrequency Pulse: A pulse of radiofrequency radiation is applied, which excites the
nuclei and causes them to transition to higher energy spin states.

 Signal Detection: As the nuclei relax back to their lower energy states, they emit a
radiofrequency signal. This signal, known as the free induction decay (FID), is detected by
the spectrometer.

o Data Analysis: The frequency of the emitted signal (the Larmor frequency) is directly
proportional to the strength of the magnetic field and the magnetic moment of the nucleus.
By precisely measuring this frequency in a known magnetic field, the magnetic dipole
moment can be calculated.[8]

Molecular Microwave Spectroscopy:

This technique is instrumental in determining the nuclear electric quadrupole moment. It
involves the following steps:

e Gaseous Sample Preparation: A gaseous sample of a simple molecule containing
Germanium-73, such as Germanium Monoxide (GeO) or Germanium Monosulfide (GeS), is
introduced into a spectrometer.

o Microwave Irradiation: The gas is irradiated with microwaves of varying frequencies.

e Absorption Spectrum Measurement: The molecules absorb microwaves at specific
frequencies corresponding to transitions between rotational energy levels.

» Hyperfine Splitting Analysis: The interaction between the nuclear electric quadrupole moment
and the electric field gradient within the molecule causes a splitting of these rotational lines,
known as hyperfine splitting.
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e Quadrupole Moment Calculation: By accurately measuring the magnitude of this splitting and
performing high-level quantum chemical calculations of the electric field gradient at the
Germanium nucleus, the electric quadrupole moment can be determined with high precision.

Visualizing Experimental Workflows

The following diagram illustrates a generalized workflow for the experimental determination of
the nuclear properties of Germanium-73.
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A generalized workflow for determining the nuclear properties of 3Ge.

Applications in Research and Materials Science

The distinct nuclear properties of Germanium-73 underpin its use in several areas of
advanced research:

 NMR Spectroscopy: As the only NMR-active stable Germanium isotope, 73Ge is an
invaluable probe for studying the local atomic and electronic structure of germanium-
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containing materials, including semiconductors, glasses, and organometallic compounds.[1]

e Quantum Computing: The nuclear spin of 73Ge can interact with electron spins, which is a
relevant consideration in the development of spin-based quantum computing architectures
using Germanium.

o Materials Science: Studies involving 73Ge can provide insights into the magnetic and
electronic properties of materials at the atomic level, particularly in the context of isotopic
enrichment and its effect on material characteristics.[4]

This guide provides a foundational understanding of the Germanium-73 nucleus. For more
detailed theoretical treatments and experimental data, researchers are encouraged to consult
the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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germanium-73-nucleus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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